Cas no 900006-01-1 (5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide
• CAS No: 900006-01-1
• MF: C₂₀H₁₆BrN₃O₃S₂
• MW: 490.393341064453
• CID: 5504856
• Update Time: 2025-05-20

5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C20H16BrN3O3S2/c1-26-13-6-7-14(27-2)18-17(13)23-20(29-18)24(11-12-5-3-4-10-22-12)19(25)15-8-9-16(21)28-15/h3-10H,11H2,1-2H3
• InChI Key： DWTHGSAGWLVWHD-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(OC)C=CC(OC)=C3S2)CC2=NC=CC=C2)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide

5-Bromo-N-(4,7-Dimethoxy-1,3-Benzothiazol-2-Yl)-N-(Pyridin-2-Yl)Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide, with CAS No. 900006-01-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a bromine atom at the 5-position of a thiophene ring, a benzothiazole moiety with methoxy substituents at positions 4 and 7, and a pyridine ring attached via a carboxamide linkage. The combination of these functional groups endows the molecule with unique chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide as a candidate for drug delivery systems. The bromine atom at the thiophene ring is known to enhance the molecule's solubility in organic solvents, making it an ideal candidate for encapsulation in lipid nanoparticles or polymeric matrices. Furthermore, the benzothiazole moiety has been shown to exhibit strong antioxidant properties, which could be beneficial in protecting drugs from oxidative degradation during transit through biological systems.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in optoelectronic materials. The conjugated system formed by the thiophene and benzothiazole rings allows for efficient charge transport properties. Recent research has demonstrated that films of this compound exhibit high electron mobility when subjected to UV irradiation, suggesting its potential use in organic photovoltaic devices. The presence of methoxy groups on the benzothiazole ring further enhances the stability of the material under ambient conditions.

The synthesis of 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylthiophene-2-carboxamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. Key intermediates include 4,7-dimethoxybenzothiazole and 5-bromomethylthiophene carboxylic acid. The reaction sequence is optimized to ensure high yield and purity, with rigorous characterization performed using techniques such as NMR spectroscopy and X-ray crystallography.

From an environmental perspective, the compound has been evaluated for its biodegradability under simulated environmental conditions. Initial studies suggest that it exhibits moderate biodegradation rates in aqueous environments, with microbial activity playing a significant role in its breakdown. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 5-bromo-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yllmethylthiophene-2-carboxamide represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both pharmaceutical and materials science research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing modern technology and medicine.